Cas no 2308481-80-1 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid
• CAS No: 2308481-80-1
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6529746
• PubChem ID: 165960058
• Update Time: 2025-06-20

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid
• 2308481-80-1
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-4-methylpentanoic acid
• EN300-1579636

• Inchi： 1S/C24H25F3N2O5/c1-13(2)19(11-20(30)31)28-22(32)21(24(25,26)27)29-23(33)34-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19,21H,11-12H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t19-,21?/m0/s1
• InChI Key： KCWNXXOTPQZDOF-ZQRQZVKFSA-N
• SMILES： FC(C(C(N[C@@H](CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid (CAS No. 2308481-80-1)

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid (CAS No. 2308481-80-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound is characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to facilitate the stepwise construction of peptides and proteins. The presence of the trifluoromethyl group and the amido functionality further enhances its chemical stability and biological activity.

The Fmoc protecting group in this compound plays a crucial role in controlling the reactivity of the amino group during synthetic processes. This is particularly important in the context of solid-phase peptide synthesis (SPPS), where the sequential addition of amino acids is essential for building complex peptides and proteins. The Fmoc group can be selectively removed under mild conditions, allowing for precise control over the synthetic pathway and minimizing side reactions.

The introduction of the trifluoromethyl group into the structure of this compound imparts several advantageous properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly influence the electronic distribution within the molecule. This can lead to enhanced hydrophobicity, improved metabolic stability, and altered binding affinities to biological targets. These properties make this compound an attractive candidate for various therapeutic applications, including the development of small molecule inhibitors and prodrugs.

The amido functionality in this compound is another key feature that contributes to its biological activity. Amide bonds are central to the structure of peptides and proteins, providing both conformational flexibility and stability. In this context, the amide bond in (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid can facilitate interactions with target proteins or enzymes, potentially modulating their activity or function.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that compounds with similar structural features can exhibit potent inhibitory activity against specific enzymes involved in disease pathways. One notable example is their use as inhibitors of proteases, which are key enzymes in many infectious diseases and cancer progression. The ability to selectively target these enzymes with high potency and specificity makes this compound a valuable tool in drug discovery.

In addition to its potential as a direct therapeutic agent, this compound can also serve as a building block for more complex molecules. The presence of multiple functional groups provides numerous opportunities for chemical modification and optimization. For example, researchers can introduce additional substituents or linkers to enhance solubility, improve pharmacokinetic properties, or increase target selectivity. This versatility makes it an attractive starting point for combinatorial chemistry approaches and high-throughput screening campaigns.

The synthesis of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid typically involves a multi-step process that requires careful control over reaction conditions and purification steps. Key synthetic routes include the formation of the Fmoc-amino acid derivative followed by coupling with a trifluoromethyl-containing reagent and subsequent functionalization to introduce the amido group. Advances in synthetic methods have led to more efficient and scalable protocols, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a recent phase II trial evaluated a related Fmoc-containing peptide as a treatment for a specific type of cancer. The results indicated that the compound was well-tolerated by patients and demonstrated significant anti-tumor activity. These findings underscore the potential of compounds like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid to translate from bench to bedside.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-4-methylpentanoic acid (CAS No. 2308481-80-1) represents an important molecule with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups provides a robust platform for exploring new therapeutic avenues and advancing our understanding of complex biological systems. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in future drug discovery efforts.